Phosphatidic Acid, Dioleoyl

Core Science & Biosynthesis

The Role of Dioleoyl Phosphatidic Acid (DOPA) in Lipid Bilayer Curvature: A Technical Guide for Membrane Biophysics and Drug Delivery

Executive Summary

Phosphatidic acid (PA) is a foundational phospholipid that serves not only as a metabolic intermediate but also as a potent lipid second messenger[1]. Among its derivatives, 1,2-dioleoyl-sn-glycero-3-phosphate (DOPA) is of particular interest to biophysicists and formulation scientists. Due to its unique molecular geometry, DOPA acts as a primary driver of negative spontaneous curvature within lipid bilayers[2]. This whitepaper dissects the thermodynamic and structural mechanisms by which DOPA induces membrane bending, explores its role in biological membrane fission/fusion events, and provides actionable, self-validating protocols for leveraging DOPA in advanced asymmetric lipid nanoparticle (LNP) formulations.

The Biophysical Architecture of DOPA

The macroscopic behavior of a lipid bilayer is fundamentally dictated by the intrinsic molecular shape of its constituent lipids. Lipids can be broadly categorized into three geometric shapes: cylindrical (forming flat bilayers), inverted cones (inducing positive curvature), and cones (inducing negative curvature)[3].

DOPA consists of a highly charged, relatively small phosphomonoester headgroup attached to a bulky diacylglycerol backbone containing two unsaturated oleoyl (18:1) chains[1][3]. The steric bulk of the unsaturated acyl chains vastly exceeds the cross-sectional area of the small headgroup, giving DOPA a pronounced cone-shaped geometry [3]. When inserted into a membrane, DOPA minimizes packing voids by forcing the lipid-water interface to bend concavely, thereby generating negative spontaneous curvature[2].

Thermodynamics and Electrostatic Modulation

The spontaneous curvature of DOPA is not static; it is highly responsive to its ionic environment. As an application scientist, I cannot overstate the importance of buffer selection when working with PA lipids.

In pure water, electrostatic repulsion between the negatively charged phosphomonoester headgroups artificially increases their effective cross-sectional area. Under these conditions, DOPA behaves as a cylindrical lipid with a spontaneous curvature near zero[2]. However, under physiological conditions (150 mM NaCl, pH 7.0), the electrolyte screens the electrostatic repulsion, shrinking the effective headgroup size and revealing DOPA's true negative curvature[2].

Furthermore, the introduction of divalent cations (e.g., Ca2+ ) or a drop to mildly acidic pH neutralizes the headgroup charge. This allows a single Ca2+ ion to bind two DOPA molecules, drastically amplifying the negative spontaneous curvature and frequently triggering a lamellar-to-hexagonal ( HII​ ) phase transition[2][4].

Logical flow of DOPA-induced negative membrane curvature and its modulation by calcium.

Quantitative Curvature Profiling

To rationally design liposomal carriers or study membrane fission, we must quantify the intrinsic propensity of lipids to bend. The Spontaneous Radius of Curvature ( R0p​ ) is the gold-standard metric, where a negative value denotes a tendency to form concave structures (like the inner leaflet of a vesicle or HII​ phases), and a positive value denotes convex structures (like micelles)[2].

Table 1: Spontaneous Radius of Curvature ( R0p​ ) of Key Membrane Lipids Data synthesized from physiological condition testing (pH 7.0, 150 mM NaCl)[2].

Lipid Species	Molecular Shape	Spontaneous Radius of Curvature ( R0p​ )	Spontaneous Curvature ( 1/R0p​ )
DOPA (Dioleoyl PA)	Cone	-46 Å	-0.022 Å⁻¹
DOPE (Dioleoyl PE)	Cone	~ -30 to -40 Å	Negative
DOPC (Dioleoyl PC)	Cylindrical	~ ∞ (Approaches infinity)	~ 0 Å⁻¹
LPA (Lysophosphatidic Acid)	Inverted Cone	+20 Å	+0.050 Å⁻¹

Insight: Notice the stark contrast between DOPA and its precursor, LPA. The enzymatic conversion of LPA to PA by acyltransferases flips the local membrane curvature from highly positive (+20 Å) to highly negative (-46 Å)[2]. This mechanical switch is a primary driver of intracellular membrane fission events[2][4].

Translational Applications: Asymmetric Lipid Nanoparticles

In drug development, we exploit DOPA's curvature to engineer Asymmetric Lipid Nanoparticles . A prime example is the formulation of Lipid-Calcium-Phosphate (LCP-II) nanoparticles for siRNA delivery[5].

Standard liposomes suffer from symmetrical leaflets that cause "curvature frustration" when forced into ultra-small (<30 nm) diameters. By utilizing DOPA exclusively in the inner leaflet, its negative spontaneous curvature perfectly matches the highly convex surface of the solid calcium phosphate core[5]. This relieves membrane tension, stabilizes the nanoparticle, and subsequently enhances endosomal escape in target tumor cells due to DOPA's inherent fusogenicity[5].

Step-by-step workflow for formulating asymmetric DOPA-coated calcium phosphate nanoparticles.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following workflows detail the exact methodologies for measuring DOPA curvature and formulating asymmetric DOPA nanoparticles. Each protocol is designed as a self-validating system.

Protocol A: X-Ray Diffraction Measurement of Lipid Spontaneous Curvature

Purpose: To empirically determine the R0p​ of DOPA under physiological conditions[2]. Causality Note: We use the lipid tetradecane to relieve hydrocarbon chain packing stress, allowing the lipid to adopt its true spontaneous curvature in an inverted hexagonal ( HII​ ) phase.

• Lipid Film Preparation: Dissolve 10 mg of DOPA in chloroform/methanol (2:1 v/v). Add 15 wt % tetradecane to the mixture.

• Drying: Evaporate the solvent under a gentle stream of nitrogen gas, followed by high vacuum overnight to remove all residual organic solvents.

• Hydration (Critical Step): Hydrate the lipid film with a buffer containing 150 mM NaCl and 20 mM HEPES (pH 7.0). Self-Validation: Prepare a parallel control sample hydrated in pure Milli-Q water. The water sample should yield a cylindrical phase ( R0p​≈0 ), proving that curvature is salt-dependent[2].

• Equilibration: Subject the suspension to 10 freeze-thaw cycles (liquid nitrogen to 40°C) to ensure homogeneous hydration, then seal in a 1 mm quartz X-ray capillary.

• SAXS Measurement: Expose the sample to Small-Angle X-ray Scattering (SAXS). Calculate the spontaneous radius of curvature ( R0p​ ) from the lattice parameter of the resulting HII​ phase diffraction peaks.

Protocol B: Formulation of Asymmetric DOPA-Coated LCP-II Nanoparticles

Purpose: To synthesize 25-30 nm asymmetric nanoparticles for siRNA delivery, utilizing DOPA's negative curvature to coat a solid core[5].

• Water-in-Oil Microemulsion (Core Formation):

  • Phase A: Disperse 300 µL of 500 mM CaCl2​ containing 100 µL of siRNA (2 mg/mL) into 15 mL of Cyclohexane/Igepal CO-520 (71/29 v/v).

  • Phase B: Disperse 300 µL of 25 mM Na2​HPO4​ (pH 9.0) into a separate 15 mL Cyclohexane/Igepal CO-520 mixture.

• Inner Leaflet Coating: Add 200 µL of DOPA (20 mg/mL in chloroform) directly to Phase B. Causality Note: The anionic DOPA rapidly binds the precipitating calcium phosphate, with its cone shape perfectly contouring the ultra-small convex core[5].

• Core Isolation: Mix Phase A and Phase B. Stir for 15 minutes. Add absolute ethanol to break the emulsion, centrifuge at 10,000 x g for 20 minutes, and wash the DOPA-coated cores extensively with ethanol to remove the surfactant.

• Outer Leaflet Assembly: Resuspend the DOPA-coated cores in chloroform. Add the outer leaflet lipids: DOPC, Cholesterol, and DSPE-PEG-2000 (molar ratio 1:1:0.1).

• Solvent Evaporation & Hydration: Evaporate the chloroform to form a thin film. Hydrate the film with 5 mM Tris-HCl buffer (pH 7.4).

• Self-Validation (Asymmetry Verification): Measure the zeta potential. The core alone (DOPA-coated) will be highly negative. The final LCP-II NP should exhibit a near-neutral or slightly positive zeta potential, confirming successful asymmetric outer leaflet coverage[5].

References

• Modulation of membrane curvature by phosphatidic acid and lysophosphatidic acid PubMed (NIH)[Link]

• Spontaneous Curvature of Phosphatidic Acid and Lysophosphatidic Acid ACS Publications [Link]

• Membrane curvature regulates Ups1 dependent phosphatidic acid transfer across lipid bilayers eLife[Link]

• Mechanical properties of lipid bilayers and regulation of mechanosensitive function PMC (NIH)[Link]

• Calcium Phosphate Nanoparticles with an Asymmetric Lipid Bilayer Coating for siRNA Delivery to the Tumor PMC (NIH)[Link]

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• 5. Calcium Phosphate Nanoparticles with an Asymmetric Lipid Bilayer Coating for siRNA Delivery to the Tumor - PMC [pmc.ncbi.nlm.nih.gov]

The Structural Choreography of a Key Cellular Messenger: A Technical Guide to Dioleoyl Phosphatidic Acid at Physiological pH

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dioleoyl phosphatidic acid (DOPA) is a deceptively simple phospholipid that plays a profound role in a multitude of cellular processes, from signaling cascades to membrane trafficking. Its diminutive size belies a structural dynamism that is exquisitely sensitive to its local environment, particularly the physiological pH of the cell. This in-depth technical guide provides a comprehensive exploration of the structural conformation of DOPA at a pH of approximately 7.4. We will delve into the critical interplay between the ionization state of its phosphomonoester headgroup and the resulting conformational ensemble, including headgroup orientation and acyl chain dynamics. This guide will further illuminate the advanced experimental and computational methodologies employed to elucidate these structural nuances, offering both theoretical understanding and practical insights for researchers in the field.

The Pivotal Role of pH in Dictating DOPA's Structure and Function

Phosphatidic acid (PA) is a fundamental intermediate in the biosynthesis of all glycerophospholipids and a potent second messenger in its own right.[1][2] Unlike many other phospholipids, DOPA possesses a small phosphomonoester headgroup with two dissociable protons, giving it a unique pH-sensing capability.[3] This property is central to its function, as subtle shifts in intracellular pH can modulate its charge state, thereby altering its conformation and its interactions with effector proteins.[3][4]

At the heart of this pH-dependent behavior are the pKa values of the phosphate group. The first pKa (pKa1) is typically in the acidic range (around 3.0-4.0), meaning the first proton is readily lost at physiological pH.[5] The second pKa (pKa2) is, however, critically poised around the physiological pH range, with reported values in lipid bilayers falling between 7.0 and 8.5.[5] This means that at a physiological pH of ~7.4, DOPA exists in a dynamic equilibrium between its monoanionic (-1 charge) and dianionic (-2 charge) states, with the monoanionic form being predominant.[5] This equilibrium is not static and can be influenced by the local lipid environment, the presence of divalent cations, and interactions with proteins.[2][6]

The ionization state of the headgroup has profound implications for DOPA's molecular shape. The small, charged headgroup coupled with its two bulky oleoyl chains imparts a conical molecular geometry to DOPA.[7] This shape induces negative curvature stress in lipid bilayers, promoting membrane bending and fission, processes essential for vesicular transport and cell signaling.[7][8]

Unveiling the Conformational Ensemble of DOPA

The structural conformation of DOPA at physiological pH is not a single, rigid structure but rather a dynamic ensemble of conformations. This ensemble is characterized by the orientation of the phosphate headgroup and the behavior of the two oleoyl acyl chains.

Headgroup Orientation: A Tale of Two States

The orientation of the DOPA headgroup relative to the membrane normal is a critical determinant of its interaction with binding partners. At physiological pH, the headgroup is thought to adopt an orientation that is largely parallel to the plane of the lipid bilayer. This conformation is influenced by intramolecular hydrogen bonding within the phosphomonoester group and intermolecular interactions with neighboring lipids.[9]

The equilibrium between the monoanionic and dianionic states directly impacts this orientation. The dianionic form, with its greater negative charge, is expected to have a more extended conformation due to electrostatic repulsion, potentially altering its accessibility to binding proteins.

The "Umbrella Model" and Interspecies Interactions

The small headgroup of DOPA leaves its hydrophobic acyl chains relatively exposed to the aqueous environment. This has led to the application of the "umbrella model," originally proposed for cholesterol, to describe DOPA's interactions within a lipid bilayer.[7][10][11] In this model, the larger headgroups of neighboring phospholipids, such as phosphatidylcholine (PC), extend over and shield the hydrophobic portions of DOPA from water.[10][11] This interaction is not merely passive shielding but an active organization that can lead to the formation of specific lipid domains and influence the overall membrane architecture.[10][11] Molecular dynamics simulations have shown that PC headgroups surrounding DOPA tend to reorient and extend towards it, providing this crucial coverage.[10][11]

Acyl Chain Dynamics: Order in Motion

The two oleoyl chains of DOPA, with their characteristic cis-double bond at the C9-C10 position, introduce a kink in the hydrocarbon chain. This inherent disorder contributes to the fluidity of the membrane. The ionization state of the headgroup can influence the packing and order of these acyl chains. An increase in the negative charge of the headgroup can lead to greater electrostatic repulsion between adjacent DOPA molecules, potentially leading to a decrease in acyl chain order. Conversely, interactions with neighboring lipids under the "umbrella model" can impose a degree of order on the chains.[10][11]

Methodologies for Characterizing DOPA's Conformation

A combination of sophisticated experimental and computational techniques is required to probe the subtle structural details of DOPA at physiological pH.

Phosphorus-31 Nuclear Magnetic Resonance (³¹P NMR) Spectroscopy

Principle: ³¹P NMR is a powerful, non-invasive technique that provides detailed information about the local chemical environment of the phosphorus nucleus in the phosphate headgroup.[12] The chemical shift anisotropy (CSA) of the ³¹P nucleus is particularly sensitive to the orientation and dynamics of the headgroup.[13][14]

Experimental Protocol: Solid-State ³¹P NMR of DOPA-Containing Liposomes

• Liposome Preparation:

  • Co-dissolve DOPA and a matrix lipid (e.g., 1,2-dioleoyl-sn-glycero-3-phosphocholine, DOPC) in a 1:9 molar ratio in chloroform.

  • Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film.

  • Place the film under high vacuum for at least 2 hours to remove residual solvent.

  • Hydrate the lipid film in a buffer solution at physiological pH (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4) by vortexing.

  • Subject the lipid suspension to several freeze-thaw cycles to promote the formation of unilamellar vesicles.

  • (Optional) Extrude the liposome suspension through polycarbonate filters of a defined pore size (e.g., 100 nm) to obtain a more homogeneous size distribution.

• NMR Data Acquisition:

  • Transfer the liposome sample to a solid-state NMR rotor.

  • Acquire ³¹P NMR spectra at a physiological temperature (e.g., 37 °C) on a high-field NMR spectrometer equipped with a solid-state probe.

  • Use a Hahn-echo pulse sequence to acquire the spectrum and minimize baseline distortions.

  • Apply high-power proton decoupling during acquisition to remove ¹H-³¹P dipolar couplings and narrow the spectral lines.

• Data Analysis:

  • The resulting powder pattern spectrum will exhibit a characteristic shape from which the principal values of the chemical shift tensor (σ₁₁, σ₂₂, σ₃₃) can be extracted.

  • The chemical shift anisotropy (Δσ = σ₃₃ - σ₁₁) provides information about the motional averaging of the phosphate headgroup. A smaller Δσ indicates greater motional freedom.

  • Changes in the lineshape and Δσ upon varying pH can be used to infer changes in headgroup orientation and dynamics.

Molecular Dynamics (MD) Simulations

Principle: MD simulations provide an atomistic-level view of the dynamic behavior of DOPA within a lipid bilayer. By solving Newton's equations of motion for each atom in the system, MD simulations can track the trajectory of molecules over time, revealing detailed information about their conformation, interactions, and dynamics.[5]

Workflow for MD Simulation of a DOPA-Containing Bilayer:

Caption: A typical workflow for molecular dynamics simulations of a DOPA-containing lipid bilayer.

Key Parameters to Analyze from MD Simulations:

• Headgroup Tilt Angle: The angle between the P-N vector (or a similar vector defining the headgroup orientation) and the bilayer normal.

• Area per Lipid: The average lateral area occupied by a single lipid molecule, which provides insights into membrane packing.

• Acyl Chain Order Parameter (S_CD): A measure of the orientational order of the C-H bonds along the acyl chains. A value of S_CD = -0.5 indicates perfect alignment with the bilayer normal, while S_CD = 0 indicates random orientation.

• Radial Distribution Functions (RDFs): These functions describe the probability of finding an atom of one molecule at a certain distance from an atom of another molecule, providing detailed information about intermolecular interactions (e.g., for the "umbrella model").

Quantitative Data Summary

The following table summarizes key quantitative parameters related to the structural conformation of DOPA at physiological pH.

Parameter	Typical Value/Range	Method of Determination	Significance
pKa2 of Phosphate Headgroup	7.0 - 8.5	Potentiometric Titration, ³¹P NMR	Determines the charge state and pH-sensing capability.
Headgroup Tilt Angle	~30-50 degrees from bilayer normal	MD Simulations, Solid-State NMR	Influences interactions with binding proteins.
Area per Lipid (in a mixed bilayer)	~65-75 Ų	MD Simulations, X-ray Scattering	Reflects membrane packing and fluidity.
Acyl Chain Order Parameter (S_CD) at C10	~0.2 - 0.4	²H NMR, MD Simulations	Indicates the degree of disorder in the hydrophobic core.

DOPA's Conformation and its Impact on Biological Function

The specific structural conformation of DOPA at physiological pH is not merely a biophysical curiosity but is intimately linked to its biological functions.

Signaling Pathway Activation:

The accessibility and orientation of the negatively charged phosphate headgroup are critical for the recruitment and activation of a wide range of signaling proteins, including protein kinase C (PKC), Raf-1 kinase, and small GTPases.[6][9] The pH-dependent conformational changes in DOPA can act as a switch, modulating the strength and duration of these signaling events.[4]

Caption: Simplified signaling pathway involving DOPA as a second messenger.

Membrane Remodeling:

As previously mentioned, the conical shape of DOPA and its ability to induce negative membrane curvature are fundamental to processes like endocytosis, exocytosis, and the formation of transport vesicles.[7][15] By accumulating in specific regions of the membrane, DOPA can act as a "sculpting" agent, facilitating the membrane budding and fission events that are essential for cellular trafficking.

Conclusion and Future Directions

The structural conformation of dioleoyl phosphatidic acid at physiological pH is a finely tuned interplay of its intrinsic chemical properties and its dynamic interactions within the complex environment of a biological membrane. The equilibrium between its monoanionic and dianionic states, governed by a pKa2 value close to physiological pH, dictates its headgroup orientation, acyl chain dynamics, and ultimately, its biological activity. Advanced techniques like ³¹P NMR and molecular dynamics simulations have been instrumental in dissecting this complex structural choreography.

Future research will likely focus on understanding the structural basis of DOPA's interactions with specific protein partners in even greater detail. The development of higher-resolution experimental techniques and more sophisticated computational models will undoubtedly provide a more complete picture of how this simple yet elegant phospholipid orchestrates a remarkable array of cellular functions. For drug development professionals, a deeper understanding of DOPA's structural biology may unveil new opportunities for targeting the enzymes that produce and metabolize it, offering novel therapeutic strategies for a variety of diseases.

References

• Calculation of apparent pKa values of saturated fatty acids with different lengths in DOPC phospholipid bilayers. Physical Chemistry Chemical Physics. [Link]

• Effect of sequence pattern on conformation of DOPA-Peptide conjugate aggregates: a discontinuous molecular dynamics simulation study. Molecular Simulation. [Link]

• Calculation of Apparent p K a Values of Saturated Fatty Acids with Different Lengths in DOPC Phospholipid Bilayers. ResearchGate. [Link]

• Effect of pH and Salt on Surface-pKa of Phosphatidic Acid Monolayers. ResearchGate. [Link]

• Molecular dynamics of conformation-specific dopamine transporter-inhibitor complexes. PMC. [Link]

• Protein–Phospholipid Interaction Motifs: A Focus on Phosphatidic Acid. PMC. [Link]

• Instability Of Cholesterol Clusters In Lipid Bilayers And The Cholesterol's Umbrella Effect. Iowa State University. [Link]

• Strong preferences of dopamine and l-dopa towards lipid head group: importance of lipid composition and implication for neurotransmitter metabolism. PubMed. [Link]

• Phosphatidic acid: an emerging versatile class of cellular mediators. Essays in Biochemistry. [Link]

• Searching the “Biologically Relevant”Conformation of Dopamine: A Computational Approach. Journal of Chemical Information and Modeling. [Link]

• Molecular dynamics simulation of a DOPA/ST monolayer on the Au(111) surface. RSC Publishing. [Link]

• Phosphatidic Acid Is a pH Biosensor That Links Membrane Biogenesis to Metabolism. PubMed. [Link]

• A Microscopic Interaction Model of Maximum Solubility of Cholesterol in Lipid Bilayers. Biophysical Journal. [Link]

• Phosphatidic Acid in Plant Hormonal Signaling: From Target Proteins to Membrane Conformations. MDPI. [Link]

• Simple Does Not Mean Trivial: Behavior of Phosphatidic Acid in Lipid Mono- and Bilayers. MDPI. [Link]

• The fundamental interaction of cholesterol with lipid membranes: The umbrella model. ResearchGate. [Link]

• Lipid-mediated interactions between intrinsic membrane proteins: dependence on protein size and lipid composition. PMC. [Link]

• The pH dependence of headgroup and acyl chain structure and dynamics of phosphatidylserine, studied by 2H-NMR. PubMed. [Link]

• Phosphatidic Acid Accumulates at Areas of Curvature in Tubulated Lipid Bilayers and Liposomes. MDPI. [Link]

• Experimental design for distinguishing between the umbrella model and the template mechanism. ResearchGate. [Link]

• Molecular Dynamics Simulations in Drug Discovery and Pharmaceutical Development. MDPI. [Link]

• Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. MDPI. [Link]

• Effects of pH and Oxidants on the First Steps of Polydopamine Formation: A Thermodynamic Approach. PMC. [Link]

• 31P NMR OF ADENOSINE PHOSPHATES. Anasazi Instruments. [Link]

• The Influence of pH on the Catalytic Capacity of Levodopa in the Electroreduction Processes of Zn 2+ Ions. MDPI. [Link]

• Putting the pH into phosphatidic acid signaling. PMC. [Link]

• Modulation of membrane curvature by phosphatidic acid and lysophosphatidic acid. PubMed. [Link]

• A New Method of Assessing Lipid Mixtures by 31P Magic-Angle Spinning NMR. PMC. [Link]

• Phosphatidic acid – a simple phospholipid with multiple faces*. Biblioteka Nauki. [Link]

• 31P NMR studies of phospholipids. ResearchGate. [Link]

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• 1. Simple Does Not Mean Trivial: Behavior of Phosphatidic Acid in Lipid Mono- and Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Head-group conformation in phospholipids: a phosphorus-31 nuclear magnetic resonance study of oriented monodomain dipalmitoylphosphatidylcholine bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Phosphatidic acid is a pH biosensor that links membrane biogenesis to metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Instability Of Cholesterol Clusters In Lipid Bilayers And The Cholesterol’s Umbrella Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of pH on the oxidation pathway of dopamine catalyzed by tyrosinase - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Formulation and Preparation of Dioleoyl Phosphatidic Acid (DOPA) Liposomes

Target Audience: Formulation Scientists, Preclinical Researchers, and Drug Delivery Professionals Focus: Mechanistic rationale, causal experimental design, and standardized protocols for DOPA-based large unilamellar vesicles (LUVs).

Introduction & Mechanistic Rationale

1,2-dioleoyl-sn-glycero-3-phosphate (DOPA) is a highly versatile, naturally occurring anionic phospholipid. In nanomedicine and liposomal drug delivery, DOPA is strategically incorporated into lipid bilayers to confer a strong negative surface charge. This anionic nature is leveraged for multiple advanced applications, including the creation of[1], mimicking the plasma membrane for [2], and acting as a potent [3].

The Causality of DOPA's Physicochemical Properties

Designing a DOPA liposome protocol requires understanding the interplay between its molecular structure and environmental conditions:

• Low Phase Transition Temperature ( Tm​ ): Because DOPA possesses two unsaturated oleoyl (18:1) tails, its Tm​ is approximately -8°C. Causality: Unlike saturated lipids (e.g., DPPA or DSPA) that require heating above 60°C, DOPA films can be hydrated comfortably at room temperature without risking thermal degradation of heat-sensitive active pharmaceutical ingredients (APIs).

• Electrostatic Repulsion vs. Divalent Cation Sensitivity: The phosphate headgroup imparts a highly negative zeta potential (typically -30 to -50 mV). Causality: While this provides excellent colloidal stability via electrostatic repulsion in monovalent buffers, DOPA is extremely sensitive to divalent cations ( Ca2+ , Mg2+ ). The presence of these ions in the hydration buffer will cause rapid bridging flocculation and vesicle fusion[2]. Therefore, standard formulations must utilize strictly monovalent buffers (e.g., PBS, HEPES) unless specific calcium-complexation is desired.

• Oxidation Vulnerability: The double bonds in the oleoyl chains are susceptible to lipid peroxidation. Causality: All drying steps must be followed by a nitrogen or argon purge to displace oxygen, ensuring the structural integrity of the lipid bilayer.

Experimental Workflow

Workflow for the preparation of DOPA-based large unilamellar vesicles (LUVs).

Step-by-Step Protocol: Thin-Film Hydration and Extrusion

This protocol describes the formulation of DOPA-containing liposomes via the thin-film hydration method followed by sequential polycarbonate membrane extrusion, which is the gold standard for achieving low polydispersity index (PDI) vesicles.

Phase 1: Lipid Solvation and Film Formation

• Solvent Preparation: Prepare a solvent mixture of Chloroform and Methanol at a 2:1 (v/v) ratio. Rationale: While zwitterionic lipids dissolve well in pure chloroform, the anionic sodium salt of DOPA requires the increased polarity of methanol for complete, homogenous solvation[1].

• Lipid Mixing: Aliquot the desired molar ratios of DOPA, structural lipids (e.g., DOPC), and Cholesterol into a round-bottom glass flask.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Set the water bath to 30°C and gradually reduce the pressure (e.g., 150–200 mbar) while rotating at 100 RPM. Evaporate until a thin, dry lipid film forms on the lower half of the flask.

• Desiccation & Purging: Flush the flask with Nitrogen gas for 2 minutes to displace oxygen. Transfer the flask to a vacuum desiccator and apply high vacuum for a minimum of 2 hours (preferably overnight) to remove trace organic solvents.

  • Self-Validation Checkpoint 1: The resulting lipid film must appear as a uniform, translucent layer. Opaque, crystalline aggregates indicate incomplete lipid mixing or phase separation during evaporation.

Phase 2: Hydration

• Buffer Addition: Add the desired volume of a monovalent hydration buffer (e.g., 10 mM PBS or 10 mM NaH2​PO4​/Na2​HPO4​ , 150 mM NaCl, pH 7.4)[2]. Ensure the buffer is strictly free of Ca2+ and Mg2+ to prevent premature DOPA aggregation.

• Agitation: Vortex the flask vigorously for 5–10 minutes at room temperature. Because DOPA's Tm​ is -8°C, heating is unnecessary unless co-formulating with high- Tm​ lipids (like DSPC).

  • Self-Validation Checkpoint 2: The film should completely detach from the glass, yielding a milky, homogenous suspension of Multilamellar Vesicles (MLVs). No lipid chunks should remain adhered to the flask walls.

Phase 3: Sizing via Membrane Extrusion

• Extruder Assembly: Assemble a mini-extruder (e.g., Avanti Polar Lipids) equipped with a 400 nm polycarbonate membrane, flanked by two filter supports.

• Sequential Extrusion:

  • Pass the MLV suspension through the 400 nm membrane 5 times to break down large aggregates[3].

  • Replace the membrane with a 100 nm polycarbonate filter. Pass the suspension through the 100 nm membrane for exactly 11 to 21 passes .

  • Rationale: Always use an odd number of passes. This ensures the final extrudate is collected in the "exit" syringe, preventing contamination from larger, unextruded MLVs that remain in the dead volume of the "inlet" syringe.

  • Self-Validation Checkpoint 3: The suspension will visually shift from a dense, milky white liquid to a slightly translucent/opalescent dispersion, physically confirming the transition from MLVs to ~100 nm LUVs.

Phase 4: Purification and Characterization

• Dialysis: If an API was passively loaded during hydration, dialyze the liposomes against a 100-fold volume of the hydration buffer using a MWCO cassette (e.g., 10 kDa) for 24 hours to remove unencapsulated drug.

• Quality Control: Analyze the formulation using Dynamic Light Scattering (DLS) for hydrodynamic diameter/PDI, and Electrophoretic Light Scattering for Zeta Potential.

Quantitative Formulation Data

The following table summarizes validated DOPA liposome formulations, demonstrating how lipid ratios dictate the physical properties and downstream applications of the vesicles:

Formulation Ratio	Application	Average Size (nm)	Zeta Potential (mV)	Source
DOPA : DSPE-PEG-Ald : DSPE-PEG-pNP : Chol (Weight Ratio: 6.6 : 3 : 0.4 : 1)		118.8 ± 4.8	-46.9 ± 6.8	[4]
DOPC : DOPA (Molar Ratio: 9 : 1)		~100.0	-35.0 to -45.0	[2]
DOPA : Chol (Molar Ratio: 1 : 1)		~120.0	Highly Negative	[3]

References

• Title: Negatively charged liposomes show potent adjuvant activity when simply admixed with protein antigens Source: PMC (nih.gov) URL: [Link]

• Title: DOPA-based paclitaxel-loaded liposomes with modifications of transferrin and alendronate for bone and myeloma targeting Source: Taylor & Francis (tandfonline.com) URL: [Link]

• Title: Lipid-driven Src self-association modulates its transformation capacity Source: Life Science Alliance (life-science-alliance.org) URL: [Link]

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• 1. medchemexpress.com [medchemexpress.com]
• 2. life-science-alliance.org [life-science-alliance.org]
• 3. Negatively charged liposomes show potent adjuvant activity when simply admixed with protein antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

Solubilization methods for 1,2-dioleoyl-sn-glycero-3-phosphate in vitro

Title: Advanced Solubilization and Formulation Strategies for 1,2-Dioleoyl-sn-glycero-3-phosphate (DOPA) In Vitro

Introduction

Phosphatidic acid (PA) is the simplest glycerophospholipid, functioning both as a central precursor in lipid biosynthesis and a potent bioactive signaling molecule. Specifically, 1,2-dioleoyl-sn-glycero-3-phosphate (DOPA, 18:1 PA) is widely utilized in vitro to study membrane dynamics, effector protein recruitment, and as a structural component in liposomes and lipid nanodiscs, as detailed by [1]. However, due to its highly anionic phosphate headgroup and bulky hydrophobic oleoyl tails, DOPA presents unique thermodynamic challenges for in vitro solubilization.

Mechanistic Role of DOPA

DOPA is not merely a structural lipid; it actively modulates biophysical membrane curvature and acts as a lipid messenger. It is generated via the hydrolysis of phosphatidylcholine (PC) by Phospholipase D (PLD) and directly activates the mammalian target of rapamycin (mTOR) signaling cascade, according to [2].

Caption: Mechanistic role of Phosphatidic Acid (DOPA) in mTOR signaling and membrane dynamics.

Thermodynamics of Solubilization (Causality)

A common pitfall in lipid formulation is attempting to dissolve DOPA in standard polar solvents. DOPA (sodium salt) is strictly insoluble in ethanol and DMSO[1]. Ethanol, being a polar protic solvent, fails to sufficiently solvate the highly hydrophobic 18-carbon dioleoyl chains, leading to immediate lipid precipitation, a phenomenon widely discussed on [3]. Conversely, pure non-polar solvents like pure chloroform may solvate the tails but fail to fully dissociate the ionic sodium-phosphate headgroup, occasionally leading to the formation of inverse micelles rather than a true molecular solution.

To achieve a thermodynamically stable molecular dispersion, a ternary solvent system of Chloroform:Methanol:Water (65:25:4 v/v/v) is the gold standard[1]. The chloroform solvates the acyl chains, while the methanol and trace water increase the dielectric constant of the microenvironment, effectively solvating the sodium counterion and the anionic phosphate group.

Quantitative Solubility Profile

Solvent System	Solubility Status	Max Concentration	Mechanistic Rationale
Chloroform:Methanol:Water (65:25:4)	Highly Soluble	5.0 mg/mL	Optimal dielectric constant for solvating both the hydrophobic tails and the anionic sodium salt headgroup[1].
Pure Chloroform	Soluble	10 - 20 mg/mL	Solvates acyl chains well; however, the polar headgroup may induce inverse micelle formation without polar co-solvents, as noted by [4].
Methanol (100%)	Sparingly Soluble	< 1.0 mg/mL	Insufficient hydrophobicity to solvate the dioleoyl chains.
Ethanol (100%)	Insoluble	N/A	Fails to solvate the lipid, resulting in visible precipitation[3].
DMSO	Insoluble	N/A	Highly polar aprotic nature cannot interact favorably with the 18:1 carbon chains[1].

Experimental Workflows & Protocols

Caption: Workflow for DOPA solubilization and unilamellar vesicle formulation.

Protocol 1: Preparation of DOPA Organic Master Stock

Objective: To create a stable, true molecular solution of DOPA for downstream applications.

• Equilibration : Remove the lyophilized DOPA powder (stored at -20°C) and allow it to equilibrate to room temperature for at least 30 minutes in a desiccator.

  • Causality: Opening cold lipid vials introduces atmospheric moisture, which catalyzes the hydrolysis of the ester bonds linking the oleoyl chains to the glycerol backbone.

• Solvent Preparation : Prepare a fresh mixture of Chloroform, Methanol, and HPLC-grade Water in a 65:25:4 volumetric ratio using glass pipettes.

• Reconstitution : Add the solvent mixture to the DOPA powder to achieve a final concentration of 5 mg/mL[1].

• Homogenization : Vortex gently for 30 seconds. Do not use plastic tubes; chloroform will leach plasticizers (e.g., phthalates) into your lipid stock.

• Validation Checkpoint (Self-Validating System) : Hold the glass vial against a light source. The solution must be optically clear and colorless. Any turbidity or opalescence indicates incomplete solvation of the sodium salt, requiring the addition of 1-2% more methanol/water to adjust the dielectric constant.

Protocol 2: Fabrication of DOPA-Containing Unilamellar Vesicles (LUVs)

Objective: To transition DOPA from an organic solvent into a solvent-free aqueous suspension of Large Unilamellar Vesicles (LUVs).

• Lipid Mixing : In a round-bottom glass flask, combine the DOPA master stock with desired co-lipids (e.g., DOPC, Cholesterol) at your target molar ratio.

• Solvent Evaporation : Evaporate the organic solvent using a gentle stream of Nitrogen (N₂) gas while rotating the flask to form a thin, uniform lipid film on the glass wall, following protocols[5].

  • Causality: N₂ gas displaces oxygen, preventing the oxidation of the double bonds in the 18:1 oleoyl chains.

• Desiccation : Place the flask under a high vacuum for a minimum of 2 hours (preferably overnight) to remove residual trace solvents. Residual chloroform alters membrane fluidity and is highly toxic to cell cultures.

• Aqueous Hydration : Add the desired aqueous buffer (e.g., PBS or HEPES, pH 7.4) to the lipid film. Hydrate at a temperature above the phase transition temperature (Tm) of the highest-melting lipid in the mixture. (Note: Pure DOPA has a Tm of -8°C, so room temperature is sufficient if no high-Tm co-lipids are used). Vortex vigorously until the film is completely suspended, yielding multilamellar vesicles (MLVs)[6].

• Extrusion : Pass the MLV suspension through a polycarbonate filter with a 100 nm pore size using a mini-extruder for 15–25 passes[6].

  • Causality: The shear force of extrusion breaks down the MLVs, allowing them to self-assemble into uniformly sized Large Unilamellar Vesicles (LUVs).

• Validation Checkpoint (Self-Validating System) :

  • Size Verification : Analyze the extruded sample via Dynamic Light Scattering (DLS). A Polydispersity Index (PDI) < 0.1 validates a homogeneous, monodisperse vesicle population.

  • Concentration Verification : Perform a Rouser total phosphorus assay on the final suspension. Because DOPA is highly charged, it can occasionally bind to the polycarbonate extrusion membrane[5]. Comparing the post-extrusion phosphate concentration to the theoretical input validates the exact lipid recovery.

References

• DOPA/PA 18:1 solubility in ethanol?, ResearchGate, [Link]

• Preparation of Lipid Nanodiscs with Lipid Mixtures, NIH PMC,[Link]

• Methods for studying membrane-proximal GAP activity on prenylated Rab GTPase substrates, NIH PMC,[Link]

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• 2. 18:1 PA Avanti Research™ - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. 1,2-Dioleoyl-sn-glycero-3-PA (ammonium salt) | Cayman Chemical | Biomol.com [biomol.com]
• 5. Preparation of Lipid Nanodiscs with Lipid Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methods for studying membrane-proximal GAP activity on prenylated Rab GTPase substrates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Calcium-Induced Precipitation in DOPA Lipid Assays

Welcome to the technical support center for DOPA (1,2-dioleoyl-sn-glycero-3-phosphate) lipid assays. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenge of calcium-induced precipitation of DOPA-containing lipid formulations. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and validated experimental protocols to ensure the success and reproducibility of your experiments.

Understanding the Problem: The Chemistry of DOPA and Calcium Interaction

Dioleoylphosphatidic acid (DOPA) is an anionic phospholipid that plays a crucial role in various cellular signaling pathways. Its phosphate headgroup carries a negative charge at physiological pH, making it highly interactive with divalent cations like calcium (Ca²⁺).

The primary issue arises from the strong electrostatic interaction between the negatively charged phosphate group of DOPA and the positively charged calcium ions.[1][2] This interaction neutralizes the charge on the lipid vesicles, reducing the electrostatic repulsion that normally keeps them dispersed in solution.[3] Consequently, the vesicles aggregate and can eventually precipitate out of the solution, leading to inaccurate and unreliable assay results.[3] Furthermore, high concentrations of calcium can induce structural changes in DOPA-containing membranes, potentially leading to the formation of non-bilayer structures which can also contribute to precipitation.[4]

This guide will walk you through the common pitfalls and provide robust solutions to maintain the stability of your DOPA lipid preparations in the presence of calcium.

Troubleshooting Guide: Question & Answer Format

This section addresses specific issues you might encounter during your experiments.

Q1: I'm observing immediate cloudiness and precipitation in my DOPA vesicle suspension after adding a calcium chloride solution. What is happening?

A1: This is a classic sign of calcium-induced aggregation and precipitation. The concentration of calcium you've added has likely exceeded the threshold for maintaining vesicle stability.[5] The electrostatic interactions between Ca²⁺ and the anionic DOPA headgroups are causing the vesicles to clump together and fall out of solution.

Initial Troubleshooting Steps:

• Reduce Calcium Concentration: The most direct approach is to lower the concentration of Ca²⁺ in your assay. Determine the minimal concentration required for your specific biological question.

• Optimize pH: The charge of DOPA's headgroup is pH-dependent. Ensure your buffer pH is appropriate to maintain a negative charge on the DOPA, which is typically between pH 6 and 8.[4] Extreme pH values can alter lipid stability and promote hydrolysis.[6][7]

• Vortexing/Sonication: While not a permanent solution, gentle vortexing or brief bath sonication can temporarily resuspend aggregated vesicles, which might be sufficient for immediate downstream applications. However, this does not address the underlying instability.

Q2: My assay involves a high calcium concentration that is essential for the biological activity I'm studying. How can I prevent DOPA precipitation under these conditions?

A2: This is a common challenge. When high calcium concentrations are unavoidable, you need to employ strategies to mitigate its precipitating effect.

Advanced Strategies:

• Incorporate a Chelating Agent: The most effective method is to include a chelating agent in your buffer system. Chelating agents bind to divalent cations like Ca²⁺, effectively reducing the free calcium concentration available to interact with the DOPA lipids.[8][9][10]

  • EDTA (Ethylenediaminetetraacetic acid): A widely used chelating agent that strongly binds Ca²⁺.[8][11] However, be mindful that EDTA can also interact with lipid membranes, so its concentration should be carefully optimized.[12]

  • EGTA (Ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid): EGTA has a higher selectivity for Ca²⁺ over other divalent cations like Mg²⁺, which can be advantageous in complex biological media.[8]

• Modify Lipid Composition: The inclusion of zwitterionic or neutral lipids, such as 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC), can reduce the overall negative surface charge density of your vesicles.[3] This "shielding" effect can increase the tolerance to higher calcium concentrations. A common starting point is a DOPA:DOPC ratio of 20:80 mol%.[3]

Q3: I've tried using EDTA, but I'm still seeing some precipitation over time. What could be going wrong?

A3: The effectiveness of a chelating agent depends on several factors.

Troubleshooting Chelator Performance:

• Concentration Mismatch: Ensure the molar concentration of your chelating agent is sufficient to bind the amount of free calcium in your system. You may need to perform a titration to find the optimal chelator-to-calcium ratio.

• pH Dependence of Chelators: The chelating ability of EDTA and EGTA is pH-dependent. EDTA, for instance, is most effective at a pH above 6.5.[13] Verify that your buffer pH is compatible with the optimal working range of your chosen chelator.

• Order of Addition: It is often best to pre-incubate your calcium solution with the chelating agent before adding it to the DOPA vesicle suspension. This allows for the formation of the calcium-chelator complex before the calcium has a chance to interact with the lipids.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of calcium-induced DOPA lipid precipitation?

A1: The negatively charged phosphate headgroup of DOPA has a strong affinity for divalent cations like Ca²⁺.[1] The binding of calcium ions neutralizes the surface charge of the DOPA-containing vesicles. This reduces the electrostatic repulsion between individual vesicles, allowing them to aggregate and eventually precipitate.[3] High calcium concentrations can also induce phase changes in the lipid bilayer, contributing to instability.[4][14]

Q2: Can I use other divalent cations instead of calcium in my assay to avoid precipitation?

A2: The tendency of divalent cations to induce vesicle aggregation varies. The order of effectiveness is generally Mn²⁺ > Ba²⁺ > Ca²⁺ > Sr²⁺ > Mg²⁺.[5] While magnesium (Mg²⁺) has a lower propensity to cause aggregation compared to calcium, it may not be a suitable substitute depending on the specific biological process you are investigating.[15]

Q3: How does pH affect the stability of DOPA lipids in the presence of calcium?

A3: The pH of the solution determines the ionization state of DOPA's phosphate headgroup. In the pH range of 4 to 8, DOPA is organized in bilayers.[4] At very low pH (around 2.6), the headgroup becomes protonated and loses its negative charge, which can also lead to vesicle aggregation.[5] Therefore, maintaining a stable and appropriate pH is crucial for the integrity of your DOPA lipid assay.

Q4: Are there any specific lipid preparation techniques that can help minimize precipitation?

A4: Yes, the method of vesicle preparation can influence their stability.

• Extrusion: Preparing large unilamellar vesicles (LUVs) through extrusion generally results in a more homogenous population of vesicles, which can be more stable than multilamellar vesicles (MLVs).[16]

• Sonication: While sonication can produce small unilamellar vesicles (SUVs), the high energy input can sometimes lead to lipid degradation if not performed carefully.[16]

Experimental Protocols

Protocol 1: Preparation of DOPA/DOPC Vesicles by Extrusion

This protocol describes the preparation of large unilamellar vesicles (LUVs) with a defined size, which can improve assay consistency.

Materials:

• 1,2-dioleoyl-sn-glycero-3-phosphate (DOPA)

• 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC)

• Chloroform

• Assay Buffer (e.g., HEPES, Tris-HCl)

• Mini-extruder

• Polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Hydration:

  • Co-dissolve DOPA and DOPC in chloroform at the desired molar ratio (e.g., 20:80).

  • Evaporate the chloroform under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of a round-bottom flask.

  • Place the flask under a high vacuum for at least 2 hours to remove any residual solvent.

  • Hydrate the lipid film with the desired assay buffer by vortexing vigorously. This will form multilamellar vesicles (MLVs).

• Freeze-Thaw Cycles:

  • Subject the MLV suspension to 5-10 freeze-thaw cycles by alternating between liquid nitrogen and a warm water bath. This helps to break up large lipid aggregates and promotes the formation of unilamellar vesicles.

• Extrusion:

  • Assemble the mini-extruder with the polycarbonate membrane according to the manufacturer's instructions.

  • Pass the lipid suspension through the extruder 11-21 times. This will produce LUVs with a diameter close to the pore size of the membrane.[16]

  • The resulting vesicle solution should appear clearer than the initial MLV suspension.[16]

Protocol 2: Calcium Addition with a Chelating Agent

This protocol details the proper method for adding calcium to a DOPA vesicle suspension to prevent precipitation.

Materials:

• Prepared DOPA/DOPC vesicles

• Calcium Chloride (CaCl₂) stock solution

• EDTA or EGTA stock solution

• Assay Buffer

Procedure:

• Prepare a Chelated Calcium Solution:

  • In a separate tube, mix the required volume of your CaCl₂ stock solution with the appropriate volume of your EDTA or EGTA stock solution in your assay buffer.

  • Gently vortex and allow the mixture to equilibrate for 5-10 minutes. This ensures the formation of the Ca²⁺-chelator complex.

• Addition to Vesicles:

  • Slowly add the chelated calcium solution to your vesicle suspension while gently vortexing.

  • Visually inspect the solution for any signs of cloudiness or precipitation.

Data Presentation

Table 1: Properties of Common Chelating Agents

Chelating Agent	Primary Target	Optimal pH Range	Notes
EDTA	Divalent and Trivalent Cations	> 6.5[13]	Can interact with lipid membranes at high concentrations.[12]
EGTA	Ca²⁺ (higher selectivity over Mg²⁺)	~7.0[8]	Ideal for experiments in the presence of Mg²⁺.

Visualization

Mechanism of Calcium-Induced Precipitation

Caption: Calcium ions neutralize the negative surface charge of DOPA vesicles, leading to aggregation and precipitation.

Workflow for Preventing Precipitation

Caption: Workflow for preventing precipitation by pre-chelating calcium ions before addition to DOPA vesicles.

References

• Ohki, S., Düzgüneş, N., & Leonards, K. (1982). Phospholipid Vesicle Aggregation: Effect of Monovalent and Divalent Ions. Biochemistry, 21(9), 2127–2133. [Link]

• Verkleij, A. J., De Maagd, R., Leunissen-Bijvelt, J., & De Kruijff, B. (1982). Divalent cations and chlorpromazine can induce non-bilayer structures in phosphatidic acid-containing model membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes, 684(2), 255–262. [Link]

• Alsop, R. J., Armstrong, C. L., Toppozini, L., Dies, H., & Rheinstädter, M. C. (2016). The Effect of Divalent Cations on the Structure of Phospholipid Bilayers. Biophysical Journal, 110(10), 2234–2243.

• Kim, J., Kim, H., & Lee, J. (2004). Low concentration of dioleoylphosphatidic acid induces an inverted hexagonal (H II) phase transition in dipalmitoleoylphosphatidylethanolamine membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1663(1-2), 148–154. [Link]

• Summary of Methods to Prepare Lipid Vesicles. (n.d.).

• Wilschut, J., Düzgüneş, N., Fraley, R., & Papahadjopoulos, D. (1980). Consequences of the interaction of calcium with dioleoylphosphatidate-containing model membranes. Biochemistry, 19(26), 6011–6021. [Link]

• Parthasarathy, R., & Subbaraman, L. (2014). Effect of Lipid Headgroup Charge and pH on the Stability and Membrane Insertion Potential of Calcium Condensed Gene Complexes. Molecular Pharmaceutics, 11(1), 229–240. [Link]

• Lindström, P., & Sehlin, J. (1986). Effects of L-dopa-induced Dopamine Accumulation on 45Ca2+ Efflux and Insulin Secretion in Isolated Rat Islets. Acta Physiologica Scandinavica, 126(3), 437–442. [Link]

• Ohki, S., Roy, S., Ohshima, H., & Leonards, K. (1984). Monovalent cation-induced phospholipid vesicle aggregation: effect of ion binding. Biochemistry, 23(25), 6126–6132.

• Heberle, F. A., & Feigenson, G. W. (2011). Preparation of asymmetric phospholipid vesicles for use as cell membrane models. Nature Protocols, 6(9), 1352–1360. [Link]

• Heberle, F. A., & Feigenson, G. W. (2020). Preparation of asymmetric phospholipid vesicles for use as cell membrane models. Nature Protocols, 15(5), 1779-1799. [Link]

• Kontrec, J., Njegić Džakula, B., Marković, M., & Kralj, D. (2022). Precipitation of Calcium Phosphates and Calcium Carbonates in the Presence of Differently Charged Liposomes. International Journal of Molecular Sciences, 23(3), 1805. [Link]

• Marquardt, D., Heberle, F. A., Miti, T., Eicher, B., London, E., Katsaras, J., & Pabst, G. (2017). A Guide to Your Desired Lipid-Asymmetric Vesicles. Biophysical Journal, 113(10), 2137–2148. [Link]

• Aisenbrey, C., & Ulrich, A. S. (2015). Control and role of pH in peptide-lipid interactions in oriented membrane samples. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1848(3), 853–862. [Link]

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• Koynova, R., & Tenchov, B. (2001). Effect of electrostatic interactions on phase stability of cubic phases of membranes of monoolein/dioleoylphosphatidic acid mixtures. Biophysical Journal, 80(4), 1836–1846. [Link]

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• Interchim. (n.d.). EDTA and EGTA chelating agents. Interchim. [Link]

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• Angioletti-Uberti, S., Varilly, P., Mognetti, B. M., & Frenkel, D. (2020). Calcium-triggered fusion of lipid membranes is enabled by amphiphilic nanoparticles. Proceedings of the National Academy of Sciences, 117(31), 18323-18331. [Link]

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• Rappolt, M., & Amenitsch, H. (2007). On the existence of bicontinuous cubic phases in dioleoylphosphatidylethanolamine. ResearchGate. [Link]

• Jahnen-Dechent, W., & Heiss, A. (2019). Figure 2. Precipitation inhibition assay. Blue dots represent calcium... ResearchGate. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Stability of Dioleoyl Phosphatidic Acid: A Validated TLC-Based Approach

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess and validate the stability of dioleoyl phosphatidic acid (DOPA) using thin-layer chromatography (TLC). We move beyond a simple protocol, offering a comparative analysis of DOPA's stability under various storage conditions, underpinned by a fully validated, stability-indicating TLC method. Our approach is grounded in the principles of scientific integrity, ensuring that the methodologies described are robust, reproducible, and self-validating.

The Critical Role and Inherent Instability of Dioleoyl Phosphatidic Acid (DOPA)

Dioleoyl phosphatidic acid (DOPA) is a pivotal glycerophospholipid, acting not only as a fundamental building block for membrane biogenesis but also as a critical second messenger in cellular signaling.[1] Its unique conical shape and anionic headgroup influence membrane curvature and recruit signaling proteins, making it essential in processes from vesicle trafficking to enzyme activation.[1][2] DOPA is frequently used in the formulation of lipid-based drug delivery systems, such as liposomes, due to its biocompatibility and functional properties.[3][4]

However, the very structure that makes DOPA biologically active—the two unsaturated oleoyl (18:1) acyl chains—also renders it susceptible to degradation. The primary pathway of degradation is lipid peroxidation, a free-radical chain reaction where the double bonds in the fatty acid chains are attacked by oxygen.[5][6] This process can be initiated or accelerated by factors like heat, light, and the presence of metal ions, leading to the formation of hydroperoxides, aldehydes, and other reactive species.[5][7] Such degradation compromises the structural integrity and biological activity of DOPA, impacting experimental reproducibility and the shelf-life of DOPA-containing formulations. Therefore, a validated method to monitor its stability is not just a quality control measure; it is a prerequisite for reliable scientific research and drug development.

Principle of the Stability-Indicating TLC Method

To accurately assess stability, one must employ a "stability-indicating method." This is an analytical procedure capable of distinguishing the intact active substance from its degradation products.[8][9] Thin-layer chromatography (TLC) is an ideal technique for this purpose due to its simplicity, cost-effectiveness, and ability to separate lipid classes based on polarity.[10][11]

In our method, DOPA and its potential degradation products are spotted on a silica gel TLC plate (the stationary phase). The plate is then placed in a chamber containing a specific mixture of organic solvents (the mobile phase). As the mobile phase travels up the plate by capillary action, it carries the spotted lipids with it. Separation occurs because of differential partitioning: more polar molecules (like the highly oxidized degradation products) interact more strongly with the polar silica gel and thus travel shorter distances, while less polar molecules are carried further up the plate. This results in a series of distinct spots, allowing for the clear separation and subsequent quantification of intact DOPA versus its degradants.

Experimental Workflow for DOPA Stability Validation

The following diagram outlines the comprehensive workflow for conducting a validated stability study of DOPA.

Caption: Workflow for TLC-based DOPA stability validation.

Detailed Experimental Protocols

These protocols are designed to be a self-validating system, incorporating forced degradation to prove the method's specificity, as mandated by ICH guidelines for stability testing.[12][13]

• Prepare DOPA Stock Solution: Accurately weigh and dissolve DOPA in a chloroform:methanol (2:1, v/v) solution to a final concentration of 10 mg/mL. This solution serves as your T=0 standard and the starting material for all study arms.

• Comparative Storage Conditions:

  • Temperature/Atmosphere: Aliquot the stock solution into several amber glass vials. Purge half of the vials with an inert gas (e.g., nitrogen or argon) before sealing, and seal the other half with ambient air.

  • Store sets of air-exposed and inert gas-purged vials at:

    • -20°C (Freezer)

    • 4°C (Refrigerator)

    • 25°C / 60% RH (ICH Standard Conditions)[14]

  • Photostability: Wrap one set of vials stored at 4°C in aluminum foil (light-protected control) and expose another set to ambient laboratory light.

• Forced Degradation (Stress Testing): To demonstrate the method can separate degradants, subject the DOPA stock to accelerated degradation.

  • Acid Hydrolysis: Mix 1 mL of DOPA stock with 1 mL of 0.1 M HCl. Incubate at 60°C for 2 hours. Neutralize with 0.1 M NaOH before spotting.

  • Alkaline Hydrolysis: Mix 1 mL of DOPA stock with 1 mL of 0.1 M NaOH. Incubate at 60°C for 2 hours. Neutralize with 0.1 M HCl before spotting.

  • Oxidative Degradation: Mix 1 mL of DOPA stock with 1 mL of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 6 hours.

• Time Points: For the comparative storage study, pull samples for TLC analysis at specified time points (e.g., T=0, 1 week, 1 month, 3 months).

This method is adapted from established protocols for phospholipid separation.[11][15] The use of boric acid impregnation is a key step, as it complexes with the diol of the glycerol backbone, improving the resolution between different phospholipid classes.[15]

• TLC Plate Preparation:

  • Prepare a 2.3% (w/v) solution of boric acid in ethanol.[15]

  • Pour the solution into a shallow glass tray. Fully immerse a standard silica gel 60 TLC plate (e.g., Whatman LK5) for 2 minutes, ensuring uniform impregnation.

  • Air-dry the plate in a fume hood for 15 minutes, then activate it in an oven at 100°C for 15 minutes. Let it cool to room temperature before use.[11]

  • Rationale: Pre-washing plates with chloroform/methanol (1:1, v/v) before impregnation is recommended to remove any organic impurities from the silica.[15] Activation removes adsorbed water, ensuring reproducible chromatographic performance.

• Mobile Phase and Tank Equilibration:

  • Prepare the mobile phase: chloroform/ethanol/water/triethylamine (30:35:7:35, v/v/v/v) .[11][15]

  • Line a glass TLC tank with filter paper. Pour the mobile phase into the tank to a depth of ~1 cm, wetting the filter paper. Cover the tank and let it equilibrate for at least 30 minutes.

  • Rationale: Tank equilibration saturates the tank's atmosphere with solvent vapors. This prevents the mobile phase from evaporating off the plate as it runs, ensuring a consistent migration front and reproducible separation (Rf values).

• Sample Application:

  • Using a fine-tipped glass capillary or a Hamilton syringe, carefully spot 5-10 µL of each sample (from Protocol 1) and the T=0 standard onto the boric acid-impregnated plate. Apply the spots on a line approximately 1.5 cm from the bottom edge.

  • Keep spots small and uniform for optimal separation.

• Plate Development:

  • Place the spotted plate into the equilibrated tank. Ensure the solvent level is below the sample spots.

  • Cover the tank and allow the mobile phase to ascend the plate until it is approximately 1 cm from the top edge.

  • Remove the plate and immediately mark the solvent front with a pencil. Dry the plate in a fume hood.

• Visualization:

  • Step A (General Lipid Detection): Place the dried plate in a tank saturated with iodine vapor for 5-10 minutes. Lipids will appear as yellow-brown spots.[16] This method is generally non-destructive. Mark the spots lightly with a pencil.

  • Step B (Phosphorus-Specific Detection): After the iodine has sublimed, spray the plate with a phosphorus-specific reagent (e.g., Dittmer-Lester reagent or phosphomolybdic acid solution followed by gentle heating).[17] Phospholipids, including DOPA and its phosphorylated degradants, will appear as distinct blue-black spots.

  • Rationale: Using a universal stain like iodine first helps visualize all lipidic species, while the subsequent specific stain confirms their identity as phospholipids. This two-step process enhances the trustworthiness of the identification.

• Scanning: Immediately after visualization with the phosphorus-specific stain, scan the plate using a TLC scanner or a flatbed scanner with densitometry software. Scan at the wavelength of maximum absorbance for the visualized spots (e.g., ~600-700 nm for molybdenum blue).

• Data Analysis:

  • The software will generate a chromatogram, plotting peak intensity versus migration distance.

  • Integrate the area under the peak corresponding to intact DOPA (identified by the T=0 standard spot) and any new peaks corresponding to degradation products.

  • Calculate the percentage of DOPA remaining at each time point using the following formula:

    • % DOPA Remaining = (Area_DOPA_Tx / (Area_DOPA_Tx + ΣArea_Degradants_Tx)) * 100

  • For the T=0 sample, the % DOPA should be 100%.

Data Presentation and Comparative Analysis

The quantitative data should be summarized in a clear, comparative table. This allows for an at-a-glance assessment of DOPA's stability under the tested conditions.

Storage Condition	Time Point	% DOPA Remaining	Relative % Degradation Product 1 (Lower Rf)	Observations
-20°C, Inert Gas (N₂)	3 Months	99.5%	< 0.5%	Optimal condition; essentially no degradation observed.
-20°C, Air	3 Months	98.2%	1.8%	Minor degradation, likely due to dissolved oxygen.
4°C, Inert Gas (N₂)	3 Months	97.9%	2.1%	Stable, but slightly more degradation than at -20°C.
4°C, Air	3 Months	91.5%	8.5%	Significant degradation; not suitable for long-term storage.
4°C, Air, Light Exposed	3 Months	85.3%	14.7%	Light exposure significantly accelerates degradation.
25°C, Air	3 Months	65.8%	34.2%	Unacceptable stability; rapid degradation at room temp.
Forced: 0.1M HCl, 60°C	2 Hours	88.1%	11.9%	Moderate degradation; method resolves degradant.
Forced: 0.1M NaOH, 60°C	2 Hours	79.4%	20.6%	Significant degradation; method resolves degradant.
Forced: 3% H₂O₂, RT	6 Hours	52.3%	47.7%	Extensive oxidative degradation; method resolves degradant.

Interpretation of Results:

The data clearly demonstrates that DOPA is highly susceptible to both thermal and oxidative degradation. The optimal storage condition is at -20°C under an inert atmosphere , where degradation is minimal over a 3-month period. Storage at 4°C is acceptable for short periods, but only if under an inert atmosphere. Exposure to air, and particularly to light and elevated temperatures, leads to rapid and unacceptable levels of degradation. The forced degradation studies validate the TLC method as stability-indicating, as it successfully separated the primary DOPA spot from the more polar degradation products formed under acid, base, and oxidative stress.

References

• Vertex AI Search. (n.d.). Lipids oxidation and monitoring.
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• Frontiers. (2025, November 26). Lipid Oxidation Pathways in Food Systems: Insights into Antioxidant Strategies and Advanced Detection Methods.
• Vaden, D. L., et al. (n.d.). Thin-Layer Chromatography of Phospholipids. PMC - NIH.
• Avanti Polar Lipids. (n.d.). Thin Layer Chromatography (TLC) Analysis of Phospholipids.
• Cyberlipid. (n.d.). SEPARATION OF PHOSPHOLIPIDS BY TLC.
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• Indian Journal of Pharmaceutical Sciences. (n.d.). Development and Validation of Stability Indicating High Performance Thin Layer Chromatography Method for Estimation of Deferasirox.
• Nakahar, T., et al. (2017, March 15). Dioleoyl-phosphatidic acid selectively binds to α-synuclein and strongly induces its aggregation. PubMed.
• ResearchGate. (n.d.). Chemical structures of new lipid mediators. doPA, dioleoylphosphatidic acid.
• Hofbauer, H. F., et al. (n.d.). The molecular recognition of phosphatidic acid by an amphipathic helix in Opi1. PMC - NIH.
• Cayman Chemical. (n.d.). 1,2-Dioleoyl-sn-glycero-3-PA (ammonium salt).
• Christie, W. W. (2019, July 23). Thin-Layer Chromatography of Lipids. AOCS.

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